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Compound of Interest

Compound Name: Methyl Lithocholate-d7

Cat. No.: B15553313 Get Quote

Disclaimer: Specific safety data for Methyl Lithocholate-d7 is not readily available in the

public domain. The following guidelines are based on general principles of laboratory safety,

information on the parent compound Lithocholic acid, and safety data sheets (SDS) for similar

chemical compounds. Researchers, scientists, and drug development professionals should

always consult the specific Safety Data Sheet provided by the supplier before handling this

compound and perform a thorough risk assessment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Methyl Lithocholate-d7 was not identified, the

parent compound, Lithocholic acid, is known to be a toxic bile acid[1]. For a conservative

approach, it is prudent to handle Methyl Lithocholate-d7 with the same precautions as a

compound with known oral toxicity. An example of GHS classification for a hazardous chemical

powder is provided below for illustrative purposes.

Table 1: Example GHS Hazard Classification
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Category Information

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning[2][3]

Hazard Statements

H302: Harmful if swallowed[2][3]. H315: Causes

skin irritation[4]. H319: Causes serious eye

irritation[4]. H335: May cause respiratory

irritation[4].

Precautionary Statements

P261: Avoid breathing dust. P264: Wash skin

thoroughly after handling[2][3]. P270: Do not

eat, drink or smoke when using this product[2]

[3]. P280: Wear protective gloves/protective

clothing/eye protection/face protection[4].

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel

unwell[3]. P302+P352: IF ON SKIN: Wash with

plenty of soap and water[4]. P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[4].

P501: Dispose of contents/container to an

approved waste disposal plant[2][3].

Experimental Protocols: Safe Handling Procedures
The following are best-practice methodologies for handling Methyl Lithocholate-d7 in a

laboratory setting.

2.1. Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior to use

and use proper removal technique to avoid skin contact[2].

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact[5].
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Lab Coat: A lab coat or other protective clothing should be worn to prevent skin

contamination.

Respiratory Protection: If handling large quantities or if there is a risk of generating dust, a

NIOSH-approved respirator should be used[5].

2.2. Engineering Controls

Ventilation: All handling of Methyl Lithocholate-d7 powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation exposure[5].

Safety Showers and Eyewash Stations: Ensure that emergency eyewash fountains and

safety showers are readily accessible in the immediate vicinity of handling[5].

2.3. Handling and Storage

Storage: Store in a tightly closed container in a dry and well-ventilated place. The compound

may be hygroscopic and should be stored under an inert gas.

Handling: Avoid creating dust. Use appropriate tools to handle the powder. Do not eat, drink,

or smoke in areas where the chemical is handled[2][3]. Wash hands thoroughly after

handling[2][3].

2.4. Spill and Emergency Procedures

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Cover the spill with an inert absorbent material and collect it in a

suitable container for disposal. Avoid generating dust. Clean the affected area thoroughly[2].

First Aid:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately[2][3][5].

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated

clothing[4].
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If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention[4][5].

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention[4].

2.5. Disposal

Dispose of waste in accordance with local, state, and federal regulations. The compound

should be disposed of at an approved waste disposal plant[2][3].
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Caption: Standard laboratory workflow for handling chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Detoxification of lithocholic acid, a toxic bile acid: relevance to drug hepatotoxicity -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. fishersci.co.uk [fishersci.co.uk]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safety and Handling Guidelines for Methyl Lithocholate-
d7: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553313#safety-and-handling-guidelines-for-
methyl-lithocholate-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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